1-(3,4-Dimethylphenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]urea
• InChI: InChI=1S/C18H24N4OS/c1-13-5-6-16(10-14(13)2)21-17(23)20-11-15-4-3-8-22(12-15)18-19-7-9-24-18/h5-7,9-10,15H,3-4,8,11-12H2,1-2H3,(H2,20,21,23)
• InChI Key: XEPRZLMVASJZII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCC2CCCN(C2)C3=NC=CS3)C
• Molecular Formula: C18H24N4OS
• Molecular Weight: 344.5 g/mol

Description

1-(3,4-Dimethylphenyl)-3-((1-(thiazol-2-yl)piperidin-3-yl)methyl)urea, also known as DPU-4, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound was first synthesized by researchers at the University of Illinois in 2007 and has since been the subject of numerous scientific studies.

Scientific Research Applications

Synthesis and Characterization

• Steric Protection and Metalation of Hindered Ureas : Ureas with sterically protected carbonyl groups, including piperidine derivatives, have been synthesized through specific reactions. These compounds have been metalated with high yields, suggesting their potential utility in organic synthesis and the development of new chemical entities (Hassel & Seebach, 1978).

• Molecular Structure and Computational Studies : A study on molecular structures, including the use of DFT calculations for a compound with a closely related structural motif, underscores the importance of these approaches in understanding compound properties and guiding the synthesis of novel derivatives (Karakurt et al., 2016).

• Green Solvent Synthesis of Piperidin-4-one Derivatives : The use of a deep eutectic solvent for synthesizing piperidin-4-one derivatives demonstrates an environmentally friendly approach to chemical synthesis, with potential applications in the development of related urea derivatives (Hemalatha & Ilangeswaran, 2020).

Biological Evaluation

• Anticancer Activity : Diaryl ureas, including those with structural elements similar to the compound , have been evaluated for their antiproliferative activity against various cancer cell lines. These studies highlight the potential of such derivatives as anticancer agents and the utility of computer-aided design in their development (Jian Feng et al., 2020).

• Topoisomerase Inhibition and Cytotoxicity : New asymmetric ureas and thioureas have been synthesized and evaluated for their cytotoxic effects and DNA topoisomerase inhibitory activity. Such studies are crucial for understanding the therapeutic potential of these compounds in cancer treatment (Esteves-Souza et al., 2006).